Cas no 169376-25-4 (1H-Pyrrole-2-carboxaldehyde,1-(2-buten-1-yl)-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde,1-(2-buten-1-yl)-
• CAS No: 169376-25-4
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 111179
• PubChem ID: 64248017
• Update Time: 2025-04-18

1H-Pyrrole-2-carboxaldehyde,1-(2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde,1-(2-buten-1-yl)-
• 1H-Pyrrole-2-carboxaldehyde, 1-(2-butenyl)- (9CI)
• 169376-25-4
• 1-(But-2-en-1-yl)-1H-pyrrole-2-carbaldehyde

• Inchi： 1S/C9H11NO/c1-2-3-6-10-7-4-5-9(10)8-11/h2-5,7-8H,6H2,1H3/b3-2+
• InChI Key： RKCFLNOCOJOLCN-NSCUHMNNSA-N
• SMILES： O=CC1=CC=CN1C/C=C/C

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 149.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 22A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 22